Cas no 1780633-13-7 (3-azaspiro5.5undecan-9-ol)

• Product Name: 3-azaspiro5.5undecan-9-ol
• CAS No: 1780633-13-7
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD27986585
• CID: 5171925
• PubChem ID: 84717345
• Update Time: 2025-10-29

3-azaspiro5.5undecan-9-ol Chemical and Physical Properties

Names and Identifiers

• 3-Azaspiro[5.5]undecan-9-ol
• 3-azaspiro5.5undecan-9-ol

• MDL： MFCD27986585
• Inchi： 1S/C10H19NO/c12-9-1-3-10(4-2-9)5-7-11-8-6-10/h9,11-12H,1-8H2
• InChI Key： DCUNNHBUNDXOHB-UHFFFAOYSA-N
• SMILES： C1C2(CCC(O)CC2)CCNC1

Additional information on 3-azaspiro5.5undecan-9-ol

3-Azaspiro[5.5]Undecan-9-Ol: A Promising Chemical Entity in Advanced Drug Development

The 3-azaspiro[5.5]undecan-9-ol (CAS No 1780633-13-7) is a structurally unique spirocyclic compound featuring an azaspiro[5.5] ring system and a hydroxyl group at the 9-position. This molecular architecture combines the rigidity of spirocyclic frameworks with the functional versatility of nitrogen-containing heterocycles, positioning it as an attractive scaffold for pharmaceutical applications. Recent studies have highlighted its potential in modulating protein-protein interactions (PPIs), a challenging area in drug discovery where traditional small molecules often struggle to exert sufficient binding affinity.

Synthetic advancements reported in Nature Chemistry (2023) demonstrate novel approaches to construct this complex core structure using enantioselective organocatalytic methods. Researchers from the University of Cambridge developed a convergent synthesis pathway involving a [3+4] aziridine ring expansion followed by diastereoselective epoxide opening, enabling access to enantiopure samples critical for biological evaluation. The strategic placement of the hydroxyl group at carbon 9 allows for efficient derivatization via etherification or acylation reactions, as shown in a 2024 study published in Journal of Medicinal Chemistry, which explored its utility as a modular building block for kinase inhibitor design.

In preclinical research, this compound has emerged as a promising lead in neuroprotective drug development due to its ability to cross the blood-brain barrier (BBB). A collaborative study between MIT and Genentech (2024) demonstrated that derivatives of 3-azaspiro[5.5]undecan-9-ol exhibit selective inhibition of glycine transporter 1 (GlyT1), which regulates synaptic glycine levels critical for NMDA receptor function. This mechanism shows therapeutic potential for treating neurodegenerative disorders such as amyotrophic lateral sclerosis (ALS) and spinal muscular atrophy (SMA), where modulating neurotransmitter homeostasis is a key therapeutic strategy.

Bioisosteric replacements leveraging the azaspiro core have been applied in recent oncology studies to improve drug-like properties of existing therapeutics. Researchers at MD Anderson Cancer Center (2024) replaced rigid bicyclic moieties in PARP inhibitors with azaspiro[5.5] systems, achieving superior cellular permeability while maintaining enzymatic inhibition potency against BRCA-deficient cancer cells. The spirocyclic framework's inherent conformational restriction was found to enhance ligand efficiency compared to flexible analogs, as evidenced by X-ray crystallography studies revealing optimal binding poses.

The hydroxyl functionality at position 9 plays a critical role in pharmacokinetic optimization through bioconjugation strategies. In a groundbreaking paper from Stanford University (2024), this group demonstrated that attaching polyethylene glycol (PEG) chains via ester linkages at the hydroxyl site significantly prolonged circulation half-life while preserving bioactivity against GABA_A receptor targets relevant to epilepsy treatment. This modification also improved metabolic stability by shielding reactive sites from cytochrome P450 enzymes, addressing common challenges in oral drug delivery systems.

Ligand-based virtual screening campaigns using machine learning algorithms have identified several novel binding modes associated with this scaffold's unique topology. A computational study published in Nature Machine Intelligence (2024) revealed that the azaspiro system can adopt conformations mimicking natural ligands for transient receptor potential cation channel subfamily V member 1 (TRPV1), suggesting opportunities for developing non-opioid analgesics with reduced side effect profiles compared to current treatments.

In vitro assays conducted at Scripps Research Institute (Q1 2024) showed that certain derivatives display selective inhibition of histone deacetylases (HDACs) isoforms IIb and IVa, which are implicated in epigenetic regulation pathways relevant to cancer progression and autoimmune diseases. The nitrogen atom within the azaspiro ring system was found essential for maintaining hydrogen bonding interactions with the enzyme's catalytic pocket, while the spiro arrangement prevented off-target interactions observed with flat aromatic scaffolds.

Cryogenic electron microscopy studies published in eLife (May 2024) provided atomic-level insights into how this compound interacts with protein kinases involved in MAPK signaling pathways. The spirocyclic core was shown to occupy hydrophobic cavities inaccessible to conventional kinase inhibitors, creating opportunities for developing next-generation anti-cancer agents targeting RAS-driven malignancies - an area where few effective therapies currently exist.

Biomaterial applications are also being explored through click chemistry modifications of its functional groups. A team from ETH Zurich recently reported using copper-free azide-alkyne cycloaddition reactions on alkylated derivatives to create stimuli-responsive hydrogels capable of releasing therapeutic payloads under specific pH conditions mimicking tumor microenvironments (Biomaterials Science, July 2024). These findings open new avenues for targeted drug delivery systems exploiting the compound's structural rigidity and chemical tunability.

Safety profiles established through recent toxicology studies indicate favorable pharmacokinetics when administered subcutaneously or intravenously (Toxicological Sciences, September 2024). Acute toxicity tests showed no significant organ damage up to doses exceeding therapeutic levels by tenfold, while chronic exposure studies revealed minimal accumulation properties due to efficient hepatic metabolism via cytochrome P450 isoform CYP3A4-mediated oxidation pathways.

The structural flexibility enabled by its nitrogen-containing spirocycle allows dual functionality as both pharmacophore and linker unit in multi-targeted drug design strategies outlined by researchers from Weill Cornell Medicine (Molecular Pharmaceutics, November 2024). By covalently attaching different ligands through strategic substitutions on either side of the spiro center, they achieved bifunctional compounds capable of simultaneously inhibiting CDK6 kinase activity and activating PPARγ nuclear receptors - an approach showing promise for synergistic treatment regimens against solid tumors.

Ongoing investigations into its use as a chiral auxiliary component have led to improved asymmetric synthesis outcomes reported at the ACS Spring 2024 conference. When employed as part of dynamic kinetic resolution processes during secondary alcohol synthesis, this compound demonstrated exceptional selectivity factors (>180-fold) under mild reaction conditions without requiring stoichiometric amounts of chiral reagents - a significant advancement over traditional resolution methods plagued by low yields and scalability issues.

Radiolabeling studies using fluorine-18 isotopes attached at position 7 have enabled positron emission tomography (PET) imaging applications described in EJNMMI Research (January 2024). These labeled derivatives exhibit high target specificity when used as probes for imaging β-secretase activity - key enzyme involved in Alzheimer's disease pathogenesis - offering new diagnostic tools complementary to existing therapies under development targeting amyloid plaque formation.

Surface plasmon resonance experiments conducted at UCSF demonstrated picomolar affinity constants when certain analogs were tested against GPRC5D receptors expressed on multiple myeloma cells (Molecular Cancer Therapeutics, March 2024). The azaspiro scaffold's ability to form π-stacking interactions with transmembrane domains while simultaneously engaging hydrogen bonds with extracellular loops represents an innovative approach to designing highly selective monoclonal antibody conjugates currently undergoing Phase I clinical trials.

Liquid chromatography-mass spectrometry data from recent metabolomics analyses reveal rapid metabolic conversion into inactive glucuronide conjugates within hours post-administration (Analytical Chemistry, June 2024). This rapid clearance profile minimizes off-target effects while maintaining therapeutic efficacy through sustained release mechanisms inherent to its spirocyclic structure - an advantageous combination rarely found among current clinical candidates targeting central nervous system disorders.

Solid-state NMR studies performed at ETH Zurich provided unprecedented insights into molecular packing within crystalline forms (CrystEngComm, August 2024). These investigations identified three distinct polymorphs differing primarily by hydrogen bond orientations between adjacent molecules' hydroxyl groups and amine functionalities within neighboring rings - knowledge critical for optimizing formulation stability during pharmaceutical development processes requiring consistent dissolution rates across batches.

Innovative applications continue emerging across diverse biomedical fields including tissue engineering where derivatives functionalized with peptide sequences are being evaluated as cell adhesion promoters (Nature Communications Biology, October 2024). By incorporating RGD-mimetic motifs onto alkyl chains attached via position-sensitive substitutions on either side of the spirocycle, researchers achieved controlled cell attachment patterns on biomaterial surfaces without compromising mechanical integrity - addressing longstanding challenges faced by synthetic scaffold materials used in regenerative medicine applications.